Cas no 596-09-8 (Fluorescein diacetate)

Fluorescein diacetate (FDA) is a non-fluorescent, cell-permeant esterase substrate widely used in cell viability and enzymatic activity assays. Upon entering viable cells, intracellular esterases hydrolyze FDA to fluorescein, producing a bright green fluorescence detectable by microscopy or flow cytometry. This property makes it a valuable tool for assessing membrane integrity, cell viability, and metabolic activity. Its high sensitivity and rapid response enable real-time monitoring of cellular processes. FDA is particularly useful in microbiology, toxicology, and apoptosis studies due to its selective staining of live cells. The compound is stable under standard storage conditions and compatible with a variety of biological systems.
Fluorescein diacetate structure
Fluorescein diacetate structure
Product name:Fluorescein diacetate
CAS No:596-09-8
MF:C24H16O7
MW:416.379647254944
MDL:MFCD00005062
CID:38652
PubChem ID:24894939

Fluorescein diacetate Chemical and Physical Properties

Names and Identifiers

    • Fluorescein diacetate
    • Diacetylfluorescein
    • Fluorescein Diacetat
    • (6'-acetyloxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) acetate
    • 3,6-Diacetoxyfluoran
    • Cellstain FDA
    • Di-O-acetylfluorescein
    • 3-Oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3',6'-diyl diacetate
    • FDA
    • 3',6'-Diacetylfluorescein
    • Fluorescein, diacetate
    • MLS000722997
    • YL39R93PRE
    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-bis(acetyloxy)-
    • SMR000236387
    • NSC4726
    • CHADEQDQBURGHL-UHFFFAOYSA-N
    • 3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl diacetate
    • C24H16O7
    • NSC667259
    • Fluo
    • Diacetylfluorescein, British Pharmacopoeia (BP) Reference Standard
    • 596-09-8
    • Fluorescein 3',6'-diacetate
    • InChI=1/C24H16O7/c1-13(25)28-15-7-9-19-21(11-15)30-22-12-16(29-14(2)26)8-10-20(22)24(19)18-6-4-3-5-17(18)23(27)31-24/h3-12H,1-2H3
    • NCGC00246611-01
    • HY-D0719
    • F0827-0140
    • AKOS003621743
    • HMS2554L19
    • AS-57532
    • Diacetylfluorescein, United States Pharmacopeia (USP) Reference Standard
    • (6''-acetyloxy-3-oxospiro[2-benzofuran-1,9''-xanthene]-3''-yl) acetate
    • EINECS 209-877-6
    • FT-0626452
    • SR-01000081566-4
    • REGID_for_CID_65047
    • NS00004810
    • BDBM47591
    • NSC-667259
    • FLUORESCEINDIACETATE
    • 3',6'-Bis(acetyloxy)spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one
    • acetic acid (6''-acetoxy-3-keto-spiro[phthalan-1,9''-xanthene]-3''-yl) ester
    • (6''-acetyloxy-3-oxidanylidene-spiro[2-benzofuran-1,9''-xanthene]-3''-yl) ethanoate
    • 3', 6'-Diacetylfluorescein
    • SR-01000081566-1
    • MFCD00005062
    • Fluorescein diacetate, used as cell viability stain
    • SCHEMBL1028369
    • Diacetyl-Fluoresceine
    • NSC 4726
    • NSC 667259
    • 3-Oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3',6'-diyl diacetate
    • BRD-K51725900-001-03-0
    • A832383
    • Diacetil-Fluoresceina
    • UNII-YL39R93PRE
    • SR-01000081566-3
    • F-2950
    • Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 3',6'-bis(acetyloxy)-
    • Spiro[isobenzofuran-1(3H), 3',6'-bis(acetyloxy)-
    • acetic acid (6''-acetyloxy-3-oxo-3''-spiro[isobenzofuran-1,9''-xanthene]yl) ester
    • CS-3540
    • Q27294565
    • MFCD-5062
    • CHEMBL1492044
    • 3,6- Diacetoxyfluoran
    • F0240
    • Diacetylfluorescein, European Pharmacopoeia (EP) Reference Standard
    • CHADEQDQBURGHL-UHFFFAOYSA-
    • DIACETYLFLUORESCEIN [USP-RS]
    • {Spiro[isobenzofuran-1(3H),} {9'-[9H]xanthen]-3-one,} 3',6'-bis(acetyloxy)-
    • Fluorescein diacetate; Diacetylfluorescein; 3',6'-Bis(acetyloxy)spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
    • 6'-(acetyloxy)-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl acetate
    • DTXSID4060490
    • 3,6-Diacetoxyfluoran;Di-O-acetylfluorescein
    • SR-01000081566
    • cid_65047
    • (6'-acetoxy-3-oxo-spiro[isobenzofuran-1,9'-xanthene]-3'-yl) acetate;Fluorescein Diacetate
    • Diacetylfluorescein Assay Standard
    • NSC-4726
    • Cellstain-FDA
    • (6'-acetoxy-3-oxo-spiro[isobenzofuran-1,9'-xanthene]-3'-yl) acetate
    • D90648
    • DB-053425
    • Fluorescein 3a(2),6a(2)-diacetate
    • Fluorescein acetate
    • DTXCID7042643
    • EF45648
    • DIACETYLFLUORESCEIN (USP-RS)
    • MDL: MFCD00005062
    • Inchi: 1S/C24H16O7/c1-13(25)28-15-7-9-19-21(11-15)30-22-12-16(29-14(2)26)8-10-20(22)24(19)18-6-4-3-5-17(18)23(27)31-24/h3-12H,1-2H3
    • InChI Key: CHADEQDQBURGHL-UHFFFAOYSA-N
    • SMILES: O1C(C2=C([H])C([H])=C([H])C([H])=C2C21C1C([H])=C([H])C(=C([H])C=1OC1C([H])=C(C([H])=C([H])C2=1)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)=O
    • BRN: 62575

Computed Properties

  • Exact Mass: 416.09000
  • Monoisotopic Mass: 416.089603
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.1
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2738 (rough estimate)
  • Melting Point: 200-203 °C (lit.)
  • Boiling Point: 604.7°C at 760 mmHg
  • Flash Point: 604.7 °C at 760 mmHg
  • Refractive Index: 1.6810 (estimate)
  • Solubility: acetone: soluble25mg/mL
  • Water Partition Coefficient: Soluble in chloroform, DMSO, ethanol, and water.
  • PSA: 88.13000
  • LogP: 4.10520
  • pka: 6.4(at 25℃)
  • λmax: 490nm
  • PH: Weak green uorescence (6.0) to strong green uorescence (7.2)
  • Sensitiveness: Sensitive to air
  • Solubility: Not available

Fluorescein diacetate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38
  • Storage Condition:-20°C, protect from light

Fluorescein diacetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
367187-1G
Fluorescein diacetate, 97%
596-09-8 97%
1G
¥ 162 2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
LP851-1g
Fluorescein diacetate
596-09-8 98.0%(LC)
1g
¥132.0 2022-06-10
Chemenu
CM186436-100g
Fluorescein Diacetate
596-09-8 95%
100g
$*** 2023-05-30
eNovation Chemicals LLC
K90345-5g
3,6-Diacetoxyfluoran
596-09-8 97%
5g
$200 2023-09-03
abcr
AB131190-100 g
Fluorescein diacetate, 97%; .
596-09-8 97%
100 g
€636.40 2023-07-20
abcr
AB131190-25 g
Fluorescein diacetate, 97%; .
596-09-8 97%
25 g
€280.00 2023-07-20
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
EF7378-1g
Fluorescein diacetate
596-09-8
1g
¥130元 2023-09-15
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1182000-200MG
Fluorescein diacetate
596-09-8
200mg
¥3302.56 2024-12-23
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
F7378-10G
Fluorescein diacetate
596-09-8
10g
¥1524.22 2023-09-26
BAI LING WEI Technology Co., Ltd.
367187-25G
Fluorescein diacetate, 97%
596-09-8 97%
25G
¥ 1525 2022-04-26

Fluorescein diacetate Related Literature

Additional information on Fluorescein diacetate

Fluorescein Diacetate (CAS No. 596-09-8): A Versatile Fluorescent Probe in Biomedical Research

Fluorescein diacetate (FDA), with the chemical formula C20H14O5, is a widely used fluorescent probe in various biomedical applications. Its unique properties make it an essential tool in cell biology, pharmacology, and clinical diagnostics. This compound, identified by the CAS number 596-09-8, is a non-fluorescent, cell-permeable ester that is converted into the highly fluorescent fluorescein upon cleavage by intracellular esterases. This conversion allows for the visualization and quantification of viable cells, making FDA an invaluable reagent in a range of experimental setups.

The mechanism of action of fluorescein diacetate is well-documented. Upon entering a living cell, FDA is hydrolyzed by intracellular esterases, which cleave the acetate groups to form fluorescein. The resulting fluorescein molecule is highly fluorescent and can be detected using standard fluorescence microscopy or flow cytometry techniques. This process provides a clear and reliable indicator of cell viability, as only live cells with active esterases can convert FDA into fluorescein.

In recent years, the use of fluorescein diacetate has been expanded beyond basic cell viability assays. Researchers have explored its potential in more complex biological systems, such as tissue engineering and regenerative medicine. For instance, a study published in the *Journal of Biomedical Materials Research* demonstrated that FDA can be used to monitor the viability and differentiation of stem cells in three-dimensional scaffolds. This application highlights the versatility of FDA in advanced biomedical research.

Another area where fluorescein diacetate has shown significant promise is in drug delivery and pharmacokinetic studies. By labeling drug carriers with FDA, researchers can track the distribution and uptake of these carriers within cells and tissues. A recent study in *Pharmaceutical Research* utilized FDA to evaluate the efficiency of nanoparticle-based drug delivery systems in cancer therapy. The results indicated that FDA-labeled nanoparticles could effectively target tumor cells and release their payload, providing valuable insights into the mechanism of action and potential clinical applications.

The safety profile of fluorescein diacetate is another critical aspect that has been extensively studied. Unlike some other fluorescent probes, FDA is considered non-toxic at typical concentrations used in experiments. However, it is important to handle the compound with care and follow standard laboratory safety protocols to ensure safe use. The low toxicity of FDA makes it suitable for both in vitro and in vivo applications, further expanding its utility in biomedical research.

In addition to its role as a fluorescent probe, fluorescein diacetate has been investigated for its potential as a biomarker for various diseases. For example, a study published in *Clinical Chemistry* explored the use of FDA to detect early signs of neurodegenerative diseases by monitoring changes in cellular metabolism and viability. The findings suggested that FDA could serve as a sensitive and specific marker for early disease diagnosis, potentially leading to more effective therapeutic interventions.

The future of fluorescein diacetate in biomedical research looks promising. Ongoing studies are exploring new applications and improvements to existing methodologies. For instance, researchers are developing novel conjugates of FDA with other biomolecules to enhance its specificity and sensitivity for specific cellular processes. These advancements are expected to further solidify the position of fluorescein diacetate as a key reagent in modern biomedical research.

In conclusion, fluorescein diacetate (CAS No. 596-09-8) remains a vital tool in the arsenal of researchers working in cell biology, pharmacology, and clinical diagnostics. Its unique properties, coupled with its versatility and safety profile, make it an indispensable reagent for a wide range of applications. As research continues to advance, the potential uses of fluorescein diacetate are likely to expand even further, contributing to new discoveries and innovations in the field.

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